HAZARD STATEMENTS
There are 72 individual and 17 combined Hazard statements
Physical hazards
H200 | Unstable explosives |
H201 | Explosive; mass explosion hazard |
H202 | Explosive, severe projection hazard |
H203 | Explosive; fire, blast or projection hazard |
H204 | Fire or projection hazard |
H205 | May mass explode in fire |
H220 | Extremely flammable gas |
H221 | Flammable gas |
H222 | Extremely flammable aerosol |
H223 | Flammable aerosol |
H224 | Extremely flammable liquid and vapour |
H225 | Highly flammable liquid and vapour |
H226 | Flammable liquid and vapour |
H227 | Combustible liquid |
H228 | Flammable solid |
H240 | Heating may cause an explosion |
H241 | Heating may cause a fire or explosion |
H242 | Heating may cause a fire |
H250 | Catches fire spontaneously if exposed to air |
H251 | Self-heating: may catch fire |
H252 | Self-heating in large quantities; may catch fire |
H260 | In contact with water releases flammable gases which may ignite spontaneously |
H261 | In contact with water releases flammable gas |
H270 | May cause or intensify fire; oxidizer |
H271 | May cause fire or explosion; strong oxidizer |
H272 | May intensify fire; oxidizer |
H280 | Contains gas under pressure; may explode if heated |
H281 | Contains refrigerated gas; may cause cryogenic burns or injury |
H290 | May be corrosive to metals |
Environmental Hazards
H400 | Very toxic to aquatic life. |
H401 | Toxic to aquatic life. |
H402 | Harmful to aquatic life. |
H410 | Very toxic to aquatic life with long lasting effects. |
H411 | Toxic to aquatic life with long lasting effects. |
H412 | Harmful to aquatic life with long lasting effects. |
H413 | May cause long lasting harmful effects to aquatic life. |
H420 | Harms public health and the environment by destroying ozone in the upper atmospere. |
European Union Hazard Statements
EUH001 | Explosive when dry. |
EUH006 | Explosive with or without contact with air. |
EUH014 | Reacts violently with water. |
EUH018 | In use may form flammable/explosive vapour-air mixture. |
EUH018a | In use may form explosive vapour-air mixture. |
EUH018b | In use may form flammable vapour-air mixture. |
EUH019 | May form explosive peroxides. |
EUH029 | Contact with water liberates toxic gas. |
EUH030 | Can become highly flammable in use. |
EUH031 | Contact with acids liberates toxic gas. |
EUH032 | Contact with acids liberates very toxic gas. |
EUH044 | Risk of explosion if heated under confinement. |
EUH059 | Hazardous to the ozone layer. |
EUH066 | Repeated exposure may cause skin dryness or cracking. |
EUH070 | Toxic by eye contact. |
EUH071 | Corrosive to the respiratory tract. |
EUH201 | Contains lead. Should not be used on surfaces liable to be chewed or sucked by children. Warning! Contains lead. |
EUH201A | Warning! Contains lead. |
EUH202 | Cyanoacrylate. Danger. Bonds skin and eyes in seconds. Keep out of the reach of children. |
EUH203 | Contains chromium (VI). May produce an allergic reaction. |
EUH204 | Contains isocyanates. See information supplied by the manufacturer. |
EUH205 | Contains epoxy constituents. See information supplied by the manufacturer. |
EUH206 | Warning! Do not use together with other products. May release dangerous gases (chlorine) . |
EUH207 | Warning! Contains cadmium. Dangerous fumes are formed during use. See information supplied by the manufacturer. Comply with the safety instructions. |
EUH207-EG | Warning! Contains cadmium. Dangerous fumes are formed during use. See information supplied by the manufacturer. Comply with the safety instructions. |
EUH208 | Contains (name of sensitising substance). May produce an allergic reaction. |
EUH208-EG | Contains (name of sensitising substance). May produce an allergic reaction. |
EUH209 | Can become highly flammable in use. |
EUH209a | Can become highly flammable in use. |
EUH209b | Can become flammable in use. |
EUH209A | Can become flammable in use. |
EUH210 | Safety data sheet available on request. |
EUH401 | To avoid risks to human health and the environment, comply with the instructions for use. |
PRECAUTIONARY STATEMENTS
There are 116 individual and 33 combined Precautionary statements
Precautionary statements – General
P101 | If medical advice is needed,have product container or label at hand. |
P102 | Keep out of reach of children. |
P103 | Read label before use. |
Precautionary statements – Prevention
P201 | Obtain special instructions before use. |
P202 | Do not handle until all safety precautions have been read and understood. |
P210 | Keep away from heat/sparks/open flames/hot surfaces. — No smoking. |
P211 | Do not spray on an open flame or other ignition source. |
P220 | Keep/Store away from clothing/…/combustible materials. |
P221 | Take any precaution to avoid mixing with combustibles/… |
P222 | Do not allow contact with air. |
P223 | Keep away from any possible contact with water, because of violent reaction and possible flash fire. |
P230 | Keep wetted with … |
P231 | Handle under inert gas. |
P232 | Protect from moisture. |
P233 | Keep container tightly closed. |
P234 | Keep only in original container. |
P235 | Keep cool. |
P240 | Ground/bond container and receiving equipment. |
P241 | Use explosion-proof electrical/ventilating/lighting/…/equipment. |
P242 | Use only non-sparking tools. |
P243 | Take precautionary measures against static discharge. |
P244 | Keep reduction valves free from grease and oil. |
P250 | Do not subject to grinding/shock/…/friction. |
P251 | Pressurized container: Do not pierce or burn, even after use. |
P260 | Do not breathe dust/fume/gas/mist/vapours/spray. |
P261 | Avoid breathing dust/fume/gas/mist/vapours/spray. |
P262 | Do not get in eyes, on skin, or on clothing. |
P263 | Avoid contact during pregnancy/while nursing. |
P264 | Wash hands thoroughly after handling. |
P264 | Wash skin thouroughly after handling. |
P270 | Do not eat, drink or smoke when using this product. |
P271 | Use only outdoors or in a well-ventilated area. |
P272 | Contaminated work clothing should not be allowed out of the workplace. |
P273 | Avoid release to the environment. |
P280 | Wear protective gloves/protective clothing/eye protection/face protection. |
P281 | Use personal protective equipment as required. |
P282 | Wear cold insulating gloves/face shield/eye protection. |
P283 | Wear fire/flame resistant/retardant clothing. |
P284 | Wear respiratory protection. |
P285 | In case of inadequate ventilation wear respiratory protection. |
P231+P232 | Handle under inert gas. Protect from moisture. |
P235+P410 | Keep cool. Protect from sunlight. |
Precautionary statements - Response
P301 | IF SWALLOWED: |
P304 | IF INHALED: |
P305 | IF IN EYES: |
P306 | IF ON CLOTHING: |
P307 | IF exposed: |
P308 | IF exposed or concerned: |
P309 | IF exposed or if you feel unwell: |
P310 | Immediately call a POISON CENTER or doctor/physician. |
P311 | Call a POISON CENTER or doctor/physician. |
P312 | Call a POISON CENTER or doctor/physician if you feel unwell. |
P313 | Get medical advice/attention. |
P314 | Get medical advice/attention if you feel unwell. |
P315 | Get immediate medical advice/attention. |
P320 | Specific treatment is urgent (see … on this label). |
P321 | Specific treatment (see … on this label). |
P322 | Specific measures (see …on this label). |
P330 | Rinse mouth. |
P331 | Do NOT induce vomiting.. |
P332 | IF SKIN irritation occurs: |
P333 | If skin irritation or rash occurs: |
P334 | Immerse in cool water/wrap n wet bandages. |
P335 | Brush off loose particles from skin. |
P336 | Thaw frosted parts with lukewarm water. Do not rub affected area. |
P337 | If eye irritation persists: |
P338 | Remove contact lenses, if present and easy to do. Continue rinsing. |
P340 | Remove victim to fresh air and keep at rest in a position comfortable for breathing. |
P341 | If breathing is difficult, remove victim to fresh air and keep at rest in a position comfortable for breathing. |
P342 | If experiencing respiratory symptoms: |
P350 | Gently wash with plenty of soap and water. |
P351 | Rinse cautiously with water for several minutes. |
P352 | Wash with plenty of soap and water. |
P353 | Rinse skin with water/shower. |
P360 | Rinse immediately contaminated clothing and skin with plenty of water before removing clothes. |
P361 | Remove/Take off immediately all contaminated clothing. |
P362 | Take off contaminated clothing and wash before reuse. |
P363 | Wash contaminated clothing before reuse. |
P370 | In case of fire: |
P371 | In case of major fire and large quantities: |
P372 | Explosion risk in case of fire. |
P373 | DO NOT fight fire when fire reaches explosives. |
P374 | Fight fire with normal precautions from a reasonable distance. |
P376 | Stop leak if safe to do so. Oxidising gases (section 2.4) 1 |
P377 | Leaking gas fire: Do not extinguish, unless leak can be stopped safely. |
P378 | Use … for extinction. |
P380 | Evacuate area. |
P381 | Eliminate all ignition sources if safe to do so. |
P390 | Absorb spillage to prevent material damage. |
P391 | Collect spillage. Hazardous to the aquatic environment |
P301+P310 | IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician. |
P301+P312 | IF SWALLOWED: call a POISON CENTER or doctor/physician IF you feel unwell. |
P301+P330+P331 | IF SWALLOWED: Rinse mouth. Do NOT induce vomiting. |
P302+P334 | IF ON SKIN: Immerse in cool water/wrap in wet bandages. |
P302+P350 | IF ON SKIN: Gently wash with plenty of soap and water. |
P302+P352 | IF ON SKIN: wash with plenty of soap and water. |
P303+P361+P353 | IF ON SKIN (or hair): Remove/Take off Immediately all contaminated clothing. Rinse SKIN with water/shower. |
P304+P312 | IF INHALED: Call a POISON CENTER or doctor/physician if you feel unwell. |
P304+P340 | IF INHALED: Remove victim to fresh air and Keep at rest in a position comfortable for breathing. |
P304+P341 | IF INHALED: If breathing is difficult, remove victim to fresh air and keep at rest in a position comfortable for breathing. |
P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes. |
P306+P360 | IF ON CLOTHING: Rinse Immediately contaminated CLOTHING and SKIN with plenty of water before removing clothes. |
P307+P311 | IF exposed: call a POISON CENTER or doctor/physician. |
P308+P313 | IF exposed or concerned: Get medical advice/attention. |
P309+P311 | IF exposed or if you feel unwell: call a POISON CENTER or doctor/physician. |
P332+P313 | IF SKIN irritation occurs: Get medical advice/attention. |
P333+P313 | IF SKIN irritation or rash occurs: Get medical advice/attention. |
P335+P334 | Brush off loose particles from skin. Immerse in cool water/wrap in wet bandages. |
P337+P313 | IF eye irritation persists: Get medical advice/attention. |
P342+P311 | IF experiencing respiratory symptoms: call a POISON CENTER or doctor/physician. |
P370+P376 | in case of fire: Stop leak if safe to Do so. |
P370+P378 | In case of fire: Use … for extinction. |
P370+P380 | in case of fire: Evacuate area. |
P370+P380+P375 | in case of fire: Evacuate area. Fight fire remotely due to the risk of explosion. |
P371+P380+P375 | in case of major fire and large quantities: Evacuate area. Fight fire remotely due to the risk of explosion. |
Precautionary statements — Storage
P401 | Store… |
P402 | Store in a dry place. |
P403 | Store in a well-ventilated place. |
P404 | Store in a closed container. |
P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. |
P405 | Store locked up. |
P406 | Store in corrosive resistant/… container with a resistant inner liner. |
P407 | Maintain air gap between stacks/pallets. |
P410 | Protect from sunlight. |
P411 | Store at temperatures not exceeding … oC/…oF. |
P412 | Do not expose to temperatures exceeding 50 oC/ 122 oF. |
P413 | Store bulk masses greater than … kg/…lbs at temperatures not exceeding … oC/…oF. |
P420 | Store away from other materials. |
P422 | Store contents under… |
P402+P404 | Store in a dry place. Store in a closed container. |
P403+P233 | Store in a well-ventilated place. Keep container tightly closed. |
P403+P235 | Store in a well-ventilated place. Keep cool. |
P410+P403 | Protect from sunlight. Store in a well-ventilated place. |
P410+P412 | Protect from sunlight. Do not expose to temperatures exceeding 50 oC/122oF. |
P411+P235 | Store at temperatures not exceeding … oC/…oF. Keep cool |
Precautionary statements — Disposal
P501 | Dispose of contents/container to..… |
P502 | Refer to manufacturer/supplier for information on recovery/recycling |
Water Hazard Class (WGK)
German Water Hazard Class (WGK) sometimes is also called German Water Endangerment Class (WGK). This is often included in the section 15 of SDSs. German's Federal Water Act requires that facilities handling substances that are hazardous to waters must be built and operated in a way that water bodies are protected from pollutions. To this end, the Water Hazard Class (WGK) of a substance or mixture has to be determined, communicated and documented.
Classification is carried out on the basis of the Ordinance on facilities for handling substances that are hazardous to water (Verordnung über Anlagen zum Umgang mit wassergefährdenden Stoffen (AwSV)) of 18 April 2017. There are three water hazard classes (WGK):
Classification is carried out on the basis of the Ordinance on facilities for handling substances that are hazardous to water (Verordnung über Anlagen zum Umgang mit wassergefährdenden Stoffen (AwSV)) of 18 April 2017. There are three water hazard classes (WGK):
1 | low hazard to waters |
2 | hazard to waters |
3 | severe hazard to waters |
In addition, substances can be classified as harmless to water (NWG) or generally considered harmful to water (AWG). |
RISK CODES
Risk Codes is used to describe the danger of an object. It can indicate the danger category code, safety precautions and specific risks indicated. It is widely used to describe chemical reagents and dangerous goods. Chemically, it is used to describe the danger of chemical reagents. . These risk phrase codes have the following meanings:
1
|
Explosive when dry.
|
2
|
Risk of explosion by shock, friction, fire or other sources of ignition.
|
3
|
Extreme risk of explosion by shock, friction, fire or other sources of ignition.
|
4
|
Forms very sensitive explosive metallic compounds.
|
5
|
Heating may cause an explosion.
|
6
|
Explosive with or without contact with air.
|
7
|
May cause fire.
|
8
|
Contact with combustible material may cause fire.
|
9
|
Explosive when mixed with combustible material.
|
10
|
Flammable.
|
11
|
Highly flammable.
|
12
|
Extremely flammable.
|
14
|
Reacts violently with water.
|
14/15
|
Reacts violently with water, liberating highly flammable gases.
|
15
|
Contact with water liberates extremely flammable gases.
|
15/29
|
Contact with water liberates toxic, highly flammable gas.
|
16
|
Explosive when mixed with oxidizing substances.
|
17
|
Spontaneously flammable in air.
|
18
|
In use, may form flammable/explosive vapour-air mixture.
|
19
|
May form explosive peroxides.
|
20
|
Harmful by inhalation.
|
20/21
|
Harmful by inhalation and in contact with skin.
|
20/21/22
|
Harmful by inhalation, in contact with skin and if swallowed.
|
20/22
|
Harmful by inhalation and if swallowed.
|
21
|
Harmful in contact with skin.
|
21/22
|
Harmful in contact with skin and if swallowed.
|
22
|
Harmful if swallowed.
|
23
|
Toxic by inhalation.
|
23/24
|
Toxic by inhalation and in contact with skin.
|
23/24/25
|
Toxic by inhalation, in contact with skin and if swallowed.
|
23/25
|
Toxic by inhalation and if swallowed.
|
24
|
Toxic in contact with skin.
|
24/25
|
Toxic in contact with skin and if swallowed.
|
25
|
Toxic if swallowed.
|
26
|
Very toxic by inhalation.
|
26/27
|
Very toxic by inhalation and in contact with skin.
|
26/27/28
|
Very toxic by inhalation, in contact with skin and if swallowed.
|
26/28
|
Very toxic by inhalation and if swallowed.
|
27
|
Very toxic in contact with skin.
|
27/28
|
Very toxic in contact with skin and if swallowed.
|
28
|
Very toxic if swallowed.
|
29
|
Contact with water liberates toxic gas.
|
30
|
Can become highly flammable in use.
|
31
|
Contact with acids liberates toxic gas.
|
32
|
Contact with acids liberates very toxic gas.
|
33
|
Danger of cumulative effects.
|
34
|
Causes burns.
|
35
|
Causes severe burns.
|
36
|
Irritating to eyes.
|
36/37
|
Irritating to eyes and respiratory system.
|
36/37/38
|
Irritating to eyes, respiratory system and skin.
|
36/38
|
Irritating to eyes and skin.
|
37
|
Irritating to respiratory system.
|
37/38
|
Irritating to respiratory system and skin.
|
38
|
Irritating to skin.
|
39
|
Danger of very serious irreversible effects.
|
39/23
|
Toxic : danger of very serious irreversible effects through inhalation.
|
39/23/24
|
Toxic : danger of very serious irreversible effects through inhalation and in contact with skin.
|
39/23/24/25
|
Toxic : danger of very serious irreversible effects through inhalation, in contact with skin and if swallowed.
|
39/23/25
|
Toxic : danger of very serious irreversible effects through inhalation and if swallowed.
|
39/24
|
Toxic : danger of very serious irreversible effects in contact with skin.
|
39/24/25
|
Toxic : danger of very serious irreversible effects in contact with skin and if swallowed.
|
39/25
|
Toxic : danger of very serious irreversible effects if swallowed.
|
39/26
|
Very toxic : danger of very serious irreversible effects through inhalation.
|
39/26/27
|
Very toxic : danger of very serious irreversible effects through inhalation and in contact with skin.
|
39/26/27/28
|
Very toxic : danger of very serious irreversible effects through inhalation, in contact with skin and if swallowed.
|
39/26/28
|
Very toxic : danger of very serious irreversible effects through inhalation and if swallowed.
|
39/27
|
Very toxic : danger of very serious irreversible effects in contact with skin.
|
39/27/28
|
Very toxic : danger of very serious irreversible effects in contact with skin and if swallowed.
|
39/28
|
Very toxic : danger of very serious irreversible effects if swallowed.
|
40
|
Possible risks of irreversible effects.
|
R40/20
|
Harmful : possible risk of irreversible effects through inhalation.
|
R40/20/21
|
Harmful : possible risk of irreversible effects through inhalation and in contact with skin.
|
R40/20/21/22
|
Harmful : possible risk of irreversible effects through inhalation, in contact with skin and if swallowed.
|
R40/20/22
|
Harmful : possible risk of irreversible effects through inhalation and if swallowed.
|
R40/21
|
Harmful : possible risk of irreversible effects in contact with skin.
|
R40/21/22
|
Harmful : possible risk of irreversible effects in contact with skin and if swallowed.
|
R40/22
|
Harmful : possible risk of irreversible effects if swallowed
|
R41
|
Risk of serious damage to eyes.
|
R42
|
May cause sensitization by inhalation.
|
R42/43
|
May cause sensitization by inhalation and skin contact.
|
R43
|
May cause sensitization by skin contact.
|
R44
|
Risk of explosion if heated under confinement.
|
R45
|
May cause cancer.
|
R46
|
May cause heritable genetic damage.
|
R47
|
May cause birth defects.
|
R48
|
Danger of serious damage to health by prolonged exposure.
|
R48/20
|
Harmful : danger of serious damage to health by prolonged exposure through inhalation.
|
R48/20/21
|
Harmful : danger of serious damage to health by prolonged exposure through inhalation and in contact with skin.
|
R48/20/21/22
|
Harmful : danger of serious damage to health by prolonged exposure through inh.,in contact with skin and if swallowed
|
R48/20/22
|
Harmful : danger of serious damage to health by prolonged exposure through inhalation and if swallowed.
|
R48/21
|
Harmful : danger of serious damage to health by prolonged exposure in contact with skin.
|
R48/21/22
|
Harmful : danger of serious damage to health by prolonged exposure in contact with skin and if swallowed.
|
R48/22
|
Harmful : danger of serious damage to health by prolonged exposure if swallowed.
|
R48/23
|
Toxic : danger of serious damage to health by prolonged exposure through inhalation.
|
R48/23/24
|
Toxic : danger of serious damage to health by prolonged exposure through inhalation and in contact with skin.
|
R48/23/24/25
|
Toxic : danger of serious damage to health by prolonged exposure through inh.,in contact with skin and if swallowed
|
R48/23/25
|
Toxic : danger of serious damage to health by prolonged exposure through inhalation and if swallowed.
|
R48/24
|
Toxic : danger of serious damage to health by prolonged exposure in contact with skin.
|
R48/24/25
|
Toxic : danger of serious damage to health by prolonged exposure in contact with skin and if swallowed.
|
R48/25
|
Toxic : danger of serious damage to health by prolonged exposure if swallowed.
|
R49
|
May cause cancer by inhalation.
|
R50
|
Very toxic to aquatic organisms.
|
R50/53
|
Very toxic to aquatic organisms, may cause long-term adverse effects in the aquatic environment.
|
R51
|
Toxic to aquatic organisms.
|
R51/53
|
Toxic to aquatic organisms, may cause long-term adverse effects in the aquatic environment.
|
R52
|
Harmful to aquatic organisms.
|
R52/53
|
Harmful to aquatic organisms, may cause long-term adverse effects in the aquatic environment.
|
R53
|
May cause long-term adverse effects in aquatic environment.
|
R54
|
Toxic to flora.
|
R55
|
Toxic to fauna.
|
R56
|
Toxic to soil organisms.
|
R57
|
Toxic to bees.
|
R58
|
May cause long-term adverse effects in the environment.
|
R59
|
Dangerous for the ozon layer.
|
R60
|
May impair fertility.
|
R61
|
May cause harm to the unborn child.
|
R62
|
Possible risk of impaired fertility.
|
R63
|
Possible risk of harm to the unborn child.
|
R64
|
May cause harm to breastfed babies.
|
R65
|
Harmfull may cause lung damage if swallowed
|
SECURITY CODES
The EC safety code is widely used in chemical data materials in many countries around the world. The meaning of these codes is as follows:
S1: | Keep locked up |
S2: | Keep out of the reach of children |
S3: | Keep in a cool place |
S4: | Keep away from living quarters |
S5: | Keep contents under ... (appropriate liquid to be specified by the manufacturer) |
S6: | Keep under ... (inert gas to be specified by the manufacturer) |
S7: | Keep container tightly closed |
S8: | Keep container dry |
S9: | Keep container in a well-ventilated place |
S12: | Do not keep the container sealed |
S13: | Keep away from food, drink and animal feeding stuffs |
S14: | Keep away from ... (incompatible materials to be indicated by the manufacturer) |
S15: | Keep away from heat |
S16: | Keep away from sources of ignition - No smoking |
S17: | Keep away from combustible material |
S18: | Handle and open container with care |
S20: | When using, do not eat or drink |
S21: | When using, do not smoke |
S22: | Do not breathe dust |
S23: | Do not breathe gas/fumes/vapor/spray (appropriate wording to be specified by the manufacturer) |
S24: | Avoid contact with skin |
S25: | Avoid contact with eyes |
S26: | In case of contact with eyes, rinse immediately with plenty of water and seek medical advice |
S27: | Take off immediately all contaminated clothing |
S28: | After contact with skin, wash immediately with plenty of ... (to be specified by the manufacturer) |
S29: | Do not empty into drains |
S30: | Never add water to this product |
S33: | Take precautionary measures against static discharges |
S35: | This material and its container must be disposed of in a safe way |
S36: | Wear suitable protective clothing |
S37: | Wear suitable gloves |
S38: | In case of insufficient ventilation, wear suitable respiratory equipment |
S39: | Wear eye/face protection |
S40: | To clean the floor and all objects contaminated by this material use ... (to be specified by the manufacturer) |
S41: | In case of fire and/or explosion do not breathe fumes |
S42: | During fumigation/spraying wear suitable respiratory equipment (appropriate wording to be specified) |
S43: | In case of fire, use ... (indicate in the space the precise type of fire-fighting equipment. If water increases the risk add - Never use water) |
S45: | In case of accident or if you feel unwell, seek medical advice immediately (show label where possible) |
S46: | If swallowed, seek medical advice immediately and show this container or label |
S47: | Keep at temperature not exceeding ... E C (to be specified by the manufacturer) |
S48: | Keep wetted with ... (appropriate material to be specified by the manufacturer) |
S49: | Keep only in the original container |
S50: | Do not mix with ... (to be specified by the manufacturer) |
S51: | Use only in well-ventilated areas |
S52: | Not recommended for interior use on large surface areas |
S53: | Avoid exposure - obtain special instruction before use |
S56: | Dispose of this material and its container to hazardous or special waste collection point |
S57: | Use appropriate container to avoid environmental contamination |
S59: | Refer to manufacturer/supplier for information on recovery/recycling |
S60: | This material and/or its container must be disposed of as hazardous waste |
S61: | Avoid release to the environment. Refer to special instructions safety data sheet |
S62: | If swallowed, do not induce vomiting: seek medical advice immediately and show this container or label |
S63: | In case of accident by inhalation, remove casualty to fresh air and keep at rest |
S64: | If swallowed, rinse mouth with water (only if the person is conscious) |
DANGEROUS GOODS LABELING AND IDENTIFICATION
Many countries require the labeling of hazard symbols on the appearance of product containers These symbols are represented as follows:
E | Explosive | |
O | Oxidizing agent | |
F++ | Extremely flammable | |
F+ | Highly flammable | |
F | Flammable | |
T+ | Very toxic | |
T | Toxic | |
Xn | Harmful | |
Xi | Irritant | |
C | Corrosive | |
N | Dangerous for the environment |
PICTOGRAMS AND HAZARD CODES
Compared to the current EU system the most noticeable change are the pictograms (formerly: hazard symbols).
Note: While the most of the GHS pictograms have an equivalent in the old system, the pictograms GHS 04, GHS 07 and GHS 08 are completely new. The GHS System is built on 16 physical, 10 health and 3 environmental hazard classes and comprises the following communication elements:
Description | Pictogram | Hazard class and hazard category |
GHS01 (Exploding Bomb) |
Unstable explosives | |
Explosives of Divisions 1.1, 1.2, 1.3, 1.4 | ||
Self reactive substances and mixtures, Types A,B | ||
Organic peroxides, Types A,B | ||
GHS02 (Flame) |
Flammable gases, category 1 | |
Flammable aerosols, categories 1,2 | ||
Flammable liquids, categories 1,2,3 | ||
Flammable solids, categories 1,2 | ||
Self-reactive substances and mixtures, Types B,C,D,E,F | ||
Pyrophoric liquids, category 1 | ||
Pyrophoric solids, category 1 | ||
Self-heating substances and mixtures, | ||
Substances and mixtures, which in contact with water, emit flammable gases, categories 1,2,3 | ||
Organic peroxides, Types B,C,D,E,F | ||
GHS03 (Flame Over Circle) |
Oxidizing gases, category 1 | |
Oxidizing liquids, categories 1,2,3 | ||
GHS04 (Gas Cylinder) |
Gases under pressure: | |
Compressed gases | ||
Liquefied gases | ||
Refrigerated Liquefied gases | ||
Dissolved gases | ||
GHS05 (Corrosion) |
Corrosive to metals, category 1 | |
Skin corrosion, categories 1A,1B,1C | ||
Serious eye damage, category 1 | ||
GHS06 (Skull and Crossbones) |
Acute toxicity (oral, dermal, inhalation), categories 1,2,3 | |
GHS07 (Exclamation Mark) |
Acute toxicity (oral, dermal, inhalation), category 4 | |
Skin irritation, category 2 | ||
Eye irritation, category 2 | ||
Skin sensitisation, category 1 | ||
Specific Target Organ Toxicity – Single exposure, category 3 | ||
GHS08 (Health Hazard) |
Respiratory sensitization, category 1 | |
Germ cell mutagenicity, categories 1A,1B,2 | ||
Carcinogenicity, categories 1A,1B,2 | ||
Reproductive toxicity, categories 1A,1B,2 | ||
Specific Target Organ Toxicity – Single exposure, categories 1,2 | ||
Specific Target Organ Toxicity – Repeated exposure, categories 1,2 | ||
Aspiration Hazard, category 1 | ||
GHS09 (Environment) |
Hazardous to the aquatic environment | |
Acute hazard, category1 | ||
Chronic hazard, categories 1,2 |